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Compound of Interest

Compound Name: 6-Bromo-2-naphthol

Cat. No.: B032079 Get Quote

CAS Number: 15231-91-1

Synonyms: 6-Bromonaphthalen-2-ol, 2-Naphthalenol, 6-bromo-, 6-Bromo-beta-naphthol

This technical guide provides an in-depth overview of 6-Bromo-2-naphthol, a versatile

aromatic organic compound. It is intended for researchers, scientists, and professionals in drug

development and other relevant scientific fields. This document covers the compound's

chemical and physical properties, detailed synthesis protocols, and its applications, particularly

in the pharmaceutical industry.

Chemical and Physical Properties
6-Bromo-2-naphthol is a halogenated derivative of 2-naphthol. It is a solid at room

temperature, typically appearing as an off-white to beige powder. The presence of the bromine

atom and the hydroxyl group on the naphthalene core imparts specific reactivity and properties

to the molecule, making it a valuable intermediate in organic synthesis.

Table 1: Physical and Chemical Properties of 6-Bromo-2-naphthol
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Property Value

Molecular Formula C₁₀H₇BrO

Molecular Weight 223.07 g/mol

Melting Point 122-124 °C

Boiling Point 353.8 °C at 760 mmHg

Density 1.614 g/cm³

Flash Point 167.8 °C

Vapor Pressure 1.71E-05 mmHg at 25°C

Appearance Off-white to beige powder

Solubility Insoluble in water; soluble in ethanol, benzene

Synthesis of 6-Bromo-2-naphthol
The synthesis of 6-Bromo-2-naphthol is a well-established process in organic chemistry,

typically involving the bromination of 2-naphthol followed by a reduction step. The following

protocol is a common method for its preparation.

Experimental Protocol: Synthesis from 2-Naphthol
Materials:

2-Naphthol

Glacial Acetic Acid

Bromine

Mossy Tin

Water

Procedure:
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Bromination:

In a suitable reaction flask, dissolve 2-naphthol in glacial acetic acid.

Slowly add a solution of bromine in glacial acetic acid to the 2-naphthol solution. The

reaction is exothermic, and cooling may be necessary.

After the addition is complete, heat the mixture to boiling to ensure the completion of the

bromination reaction, forming 1,6-dibromo-2-naphthol.

Reduction:

To the hot reaction mixture, cautiously add water.

Cool the mixture slightly and add mossy tin in portions. The reaction with tin is vigorous.

Reflux the mixture for several hours until the tin has completely reacted. This step reduces

the 1,6-dibromo-2-naphthol to 6-Bromo-2-naphthol.

Isolation and Purification:

After the reduction is complete, cool the reaction mixture. The product will precipitate.

Filter the crude product and wash it with cold water.

The crude 6-Bromo-2-naphthol can be purified by recrystallization from a suitable

solvent, such as ethanol or a mixture of acetic acid and water, to yield a pure, crystalline

product.
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Synthesis Workflow of 6-Bromo-2-naphthol
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Synthesis Workflow of 6-Bromo-2-naphthol

Applications in Drug Development and Research
6-Bromo-2-naphthol serves as a crucial building block in the synthesis of various

pharmaceutical compounds and is a subject of interest in medicinal chemistry research.

Intermediate for Active Pharmaceutical Ingredients
(APIs)
The chemical structure of 6-Bromo-2-naphthol makes it a versatile precursor for more

complex molecules. It is utilized in the synthesis of non-steroidal anti-inflammatory drugs
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(NSAIDs) and has been investigated for its potential in developing anticancer agents.[1] Its

flavonoid-like structure has led to suggestions of potential steroid hormone activity.[1]

Synergistic Antibacterial Activity
Recent studies have highlighted the potential of 6-Bromo-2-naphthol in combating multidrug-

resistant bacteria. Research has shown that it can act synergistically with antibiotics like

polymyxin B against strains of Acinetobacter baumannii.[1] The proposed mechanism involves

6-Bromo-2-naphthol increasing the permeability of the bacterial cell membrane, thereby

enhancing the efficacy of the antibiotic.[1]

Mechanism of Synergistic Action
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Mechanism of Synergistic Action with Polymyxin B

Research Applications
Beyond its role as a synthetic intermediate, 6-Bromo-2-naphthol is also used in various

research applications. It can be used as a probe in real-time polymerase chain reaction (PCR)

applications and in the synthesis of fluorescent dyes.[2]
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Safety and Handling
6-Bromo-2-naphthol is classified as a hazardous substance. It is known to cause skin and

serious eye irritation and may cause respiratory irritation. Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a dust mask, should be worn when

handling this chemical. It should be handled in a well-ventilated area. For detailed safety

information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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